Cas no 172-69-0 (Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI))

Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) structure
172-69-0 structure
Product name:Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI)
CAS No:172-69-0
MF:C9H14S2
MW:186.33746
CID:225452
PubChem ID:12498156

Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI)
    • spiro[1,3-dithiolane-2,3'-bicyclo[2.2.1]heptane]
    • 2-Norbornanone, cyclic ethylene mercaptole
    • Bicyclo[2.2.1]heptan-2-one,cyclic 1,2-ethanediyl mercaptole
    • Spiro[1,3-dithiolane-2,2'-norbornane](8CI)
    • 172-69-0
    • DTXSID40500458
    • Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane]
    • Inchi: InChI=1S/C9H14S2/c1-2-8-5-7(1)6-9(8)10-3-4-11-9/h7-8H,1-6H2
    • InChI Key: ITAWAWWSSTWIJV-UHFFFAOYSA-N
    • SMILES: S1C2(CC3CC2CC3)SCC1

Computed Properties

  • Exact Mass: 186.05369279g/mol
  • Monoisotopic Mass: 186.05369279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.6Ų

Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) Related Literature

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